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Compound of Interest

Compound Name: 2-Phenylethanol-13C2

Cat. No.: B12383947

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications and

detailed protocols for utilizing 2-Phenylethanol-13C2 as a stable isotope tracer in metabolic

research and drug development. While direct experimental studies using this specific tracer are

not widely published, the following content is based on established principles of isotope tracing

and metabolic flux analysis.

Application Notes
2-Phenylethanol-13C2 is a stable, non-radioactive isotopically labeled compound that can

serve as a powerful tool in various research and development areas. By incorporating two

heavy carbon atoms (¹³C), this tracer allows for the precise tracking and quantification of 2-

phenylethanol and its metabolic derivatives in complex biological systems.

1. Metabolic Engineering and Biotechnology

In the field of biotechnology, 2-phenylethanol is a valuable aromatic compound produced by

microorganisms, such as yeast, through the Ehrlich and Shikimate pathways.[1][2][3] The use

of 2-Phenylethanol-13C2 can be instrumental in:
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Quantification and Internal Standard: It can serve as an internal standard for the accurate

quantification of microbially produced 2-phenylethanol in fermentation broths using mass

spectrometry.[4]

Pathway Elucidation: While 2-phenylethanol is a product, introducing labeled precursors and

monitoring the incorporation of ¹³C into 2-phenylethanol is a common approach. Conversely,

2-Phenylethanol-13C2 can be used to study its catabolism or conversion to other

compounds in engineered microbial strains.

Flux Analysis: By using it in conjunction with other labeled substrates, it can help in

dissecting the complex metabolic networks of microbial production hosts.

2. Drug Metabolism and Pharmacokinetics (DMPK)

In drug development, understanding the metabolic fate of compounds is crucial. Stable isotope

tracers are widely used in these studies.[4][5] 2-Phenylethanol-13C2 can be applied to:

Metabolite Identification: When a novel drug candidate is metabolized to a moiety containing

the phenylethyl group, 2-Phenylethanol-13C2 can be used as a reference standard to

confirm the identity of this metabolite.

Pharmacokinetic (PK) Studies: Co-administering a therapeutic agent with 2-Phenylethanol-
13C2 allows for the investigation of potential drug-drug interactions, particularly if the drug is

expected to interfere with alcohol metabolism.

Absolute Bioavailability Studies: A "microdose" of an intravenously administered ¹³C-labeled

compound alongside an oral dose of the unlabeled compound is a standard method for

determining absolute bioavailability, though this is more common for the drug molecule itself.

3. Food Science and Flavor Chemistry

2-Phenylethanol is a significant flavor and fragrance compound.[1][2][3] Isotope tracers can be

used in:

Flavor Stability and Transformation: Studying the degradation or transformation of 2-

phenylethanol in food matrices during processing and storage.
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Authenticity and Adulteration: Differentiating between natural and synthetic 2-phenylethanol

in food and cosmetic products.

Hypothetical Quantitative Data
The following tables represent illustrative data that could be generated from isotope tracer

studies using 2-Phenylethanol-13C2.

Table 1: Quantification of 2-Phenylethanol Production in Engineered Saccharomyces

cerevisiae

Strain Genotype

L-
Phenylalani
ne Feed
(g/L)

2-
Phenyletha
nol-13C2
(Internal
Standard)
Spike-in
(mg/L)

Measured
2-
Phenyletha
nol (g/L)

Production
Rate
(mg/L/h)

WT Wild Type 5 10 1.8 ± 0.2 37.5

ENG-01
Overexpressi

on of PDC1
5 10 2.5 ± 0.3 52.1

ENG-02
Overexpressi

on of ADH2
5 10 2.1 ± 0.2 43.8

ENG-03

Combined

Overexpressi

on

5 10 3.9 ± 0.4 81.3

Table 2: Pharmacokinetic Parameters of 2-Phenylethanol in a Rodent Model
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Analyte
Administr
ation
Route

Dose
(mg/kg)

Cmax
(ng/mL)

Tmax (h)
AUC₀-t
(ng·h/mL)

Half-life
(t½) (h)

2-

Phenyletha

nol

Oral 50 1250 ± 150 0.5 3400 ± 300 1.2 ± 0.2

2-

Phenyletha

nol-13C2

Intravenou

s
1 850 ± 90 0.1 950 ± 110 1.1 ± 0.1

Phenylacet

ic acid

(Metabolite

)

from Oral

Dose
50 340 ± 45 1.0 1200 ± 180 2.5 ± 0.4

Phenylacet

ic acid-

13C2

(Metabolite

)

from IV

Dose
1 25 ± 5 1.0 85 ± 15 2.6 ± 0.5

Experimental Protocols
Protocol 1: Quantification of 2-Phenylethanol in a Fermentation Broth using LC-MS

Objective: To accurately quantify the concentration of 2-phenylethanol produced by an

engineered microbial strain using 2-Phenylethanol-13C2 as an internal standard.

Materials:

Fermentation broth samples

2-Phenylethanol-13C2 solution (1 mg/mL in ethanol)

Ethyl acetate

Anhydrous sodium sulfate
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LC-MS system (e.g., Orbitrap mass spectrometer)[6]

Vortex mixer

Centrifuge

Procedure:

Sample Preparation: a. To 1 mL of fermentation broth, add 10 µL of the 1 mg/mL 2-
Phenylethanol-13C2 internal standard solution. b. Add 1 mL of ethyl acetate. c. Vortex

vigorously for 2 minutes to extract the 2-phenylethanol. d. Centrifuge at 5,000 x g for 10

minutes to separate the phases.

Extraction: a. Carefully collect the upper organic layer (ethyl acetate). b. Dry the organic

layer over anhydrous sodium sulfate. c. Transfer the dried extract to a new vial for analysis.

LC-MS Analysis: a. Inject 5 µL of the extract onto a C18 reverse-phase column. b. Use a

gradient of water and acetonitrile (both with 0.1% formic acid) for separation. c. Set the mass

spectrometer to monitor for the specific m/z of 2-phenylethanol and 2-Phenylethanol-13C2
in Selected Ion Monitoring (SIM) or Parallel Reaction Monitoring (PRM) mode.

Data Analysis: a. Generate a standard curve using known concentrations of unlabeled 2-

phenylethanol with a fixed concentration of the internal standard. b. Calculate the ratio of the

peak area of 2-phenylethanol to the peak area of 2-Phenylethanol-13C2 for both the

standards and the samples. c. Determine the concentration of 2-phenylethanol in the

samples by interpolating from the standard curve.

Protocol 2: In Vivo Microdosing Study to Determine Metabolic Profile

Objective: To trace the metabolic fate of 2-phenylethanol in a rodent model.

Materials:

2-Phenylethanol-13C2

Vehicle for administration (e.g., saline)

Rodent model (e.g., Sprague-Dawley rats)
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Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

Metabolite extraction solutions (e.g., acetonitrile, methanol)

High-resolution mass spectrometer (HRMS)[6]

Procedure:

Dosing: a. Administer a single intravenous (IV) dose of 2-Phenylethanol-13C2 (e.g., 1

mg/kg) to the rats.

Sample Collection: a. Collect blood samples at various time points (e.g., 0, 5, 15, 30, 60,

120, 240 minutes) post-dosing. b. Process the blood to obtain plasma and store at -80°C

until analysis.

Metabolite Extraction: a. To 100 µL of plasma, add 400 µL of cold acetonitrile to precipitate

proteins. b. Vortex and centrifuge at 14,000 x g for 15 minutes at 4°C. c. Collect the

supernatant for analysis.

HRMS Analysis: a. Analyze the extracts using an HRMS instrument capable of distinguishing

between unlabeled and ¹³C-labeled metabolites based on their exact mass.[6][7] b. Perform

a full scan analysis to identify potential metabolites. The ¹³C label will result in a

characteristic mass shift (+2 Da) for metabolites containing the phenylethyl moiety.

Data Analysis: a. Identify metabolites by comparing their retention times and mass spectra to

authentic standards. b. Quantify the relative abundance of the parent compound (2-
Phenylethanol-13C2) and its labeled metabolites over time to determine the metabolic

profile and kinetic parameters.

Visualizations
Below are diagrams illustrating key metabolic pathways and a general experimental workflow

for using 2-Phenylethanol-13C2.
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Experimental Workflow: Tracer Study

Dosing
Administer 2-Phenylethanol-13C2

to biological system

Sample Collection
(e.g., blood, broth)

at various time points

Sample Preparation
Extraction and purification

of analytes
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Separation and detection of

labeled compounds

Data Processing
Peak integration and

quantification

Metabolic Modeling
Flux analysis and
pathway mapping
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Shikimate Pathway (Simplified)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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